4-Isopropylpyridazin-3(2H)-one

• Molecular Formula: C7H10N2O
• Molecular Weight: 138.17 g/mol
• IUPAC Name: 5-propan-2-yl-1H-pyridazin-6-one
• InChI: InChI=1S/C7H10N2O/c1-5(2)6-3-4-8-9-7(6)10/h3-5H,1-2H3,(H,9,10)
• InChI Key: KVMHBQHWMVEVRZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=NNC1=O

Description

4-Isopropylpyridazin-3(2H)-one is a heterocyclic compound featuring a pyridazinone core substituted with an isopropyl group at the 4-position. This structure confers unique physicochemical properties, making it a versatile scaffold in medicinal and agrochemical research. Its derivatives are widely explored for their biological activities, including herbicidal, analgesic, and anti-inflammatory effects .

Comparison with Similar Compounds

Structural and Crystallographic Differences

Table 1: Structural Parameters of Selected Pyridazinone Derivatives

Compound	Substituents	Dihedral Angle (°)	Key Interactions
4-Isopropylpyridazin-3(2H)-one	4-isopropyl	N/A*	Steric hindrance from isopropyl
6-(4-Amino-2,6-dichlorophenoxy)-4-isopropylpyridazin-3(2H)-one	4-isopropyl, 6-dichlorophenoxy	N/A	C-H⋯O hydrogen bonds, π-π stacking
4-(4-Chlorophenyl)-6-morpholinylpyridazin-3(2H)-one	4-chlorophenyl, 6-morpholinyl	40.16	N-H⋯O hydrogen bonds, 3D network
5-Chloro-6-phenyl-2-substituted pyridazin-3(2H)-ones	5-Cl, 6-phenyl, 2-R (variable)	Variable	Halogen-dependent reactivity

• 6-(4-Amino-2,6-dichlorophenoxy) Derivative: The dichlorophenoxy group enhances π-π stacking (centroid distance: ~3.7 Å) and forms C-H⋯O hydrogen bonds, improving crystal packing stability .
• 4-(4-Chlorophenyl)-6-morpholinyl Derivative : The chlorophenyl and morpholinyl groups create a 40.16° dihedral angle, reducing planarity and altering electronic properties. N-H⋯O hydrogen bonds form dimeric structures, enhancing thermal stability (melting point: 558 K) .

Reactivity Trends:

• Electron-withdrawing groups (e.g., Cl) at the 5- or 6-positions increase electrophilicity, facilitating nucleophilic attacks .
• Bulky substituents (e.g., isopropyl) reduce reaction rates in sterically demanding environments .

Physicochemical Properties

Table 3: Physicochemical Comparison

Compound	Molecular Weight (g/mol)	Solubility	Stability
4-Isopropylpyridazin-3(2H)-one	168.2*	Moderate in DMSO	Sensitive to oxidation
6-(4-Amino-2,6-dichlorophenoxy) Derivative	314.17	Low in water	Stable under dry conditions
4-(4-Chlorophenyl)-6-morpholinyl Derivative	295.74	N/A	High thermal stability

• Solubility: Bulky hydrophobic groups (e.g., dichlorophenoxy) reduce aqueous solubility, necessitating organic solvents for formulation .
• Stability: The dichlorophenoxy derivative requires storage in dark, dry conditions to prevent degradation, whereas the morpholinyl derivative’s hydrogen-bonded network enhances thermal resilience .